10-PAHSA
10-PAHSA
10-PAHSA is a newly identified endogenous lipid that belongs to a collection of branched fatty acid esters of hydroxy fatty acids (FAHFAs). It is a FAHFA in which palmitic acid (Item No. 10006627) is esterified to 10-hydroxy stearic acid. Among the FAHFA family members, PAHSAs are the most abundant in the adipose tissue of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 10-PAHSA may be a bioactive lipid with roles in metabolic syndrome and inflammation.
Brand Name:
Vulcanchem
CAS No.:
1636134-73-0
VCID:
VC0162598
InChI:
InChI=1S/C34H66O4/c1-3-5-7-9-11-12-13-14-15-16-17-23-27-31-34(37)38-32(28-24-20-10-8-6-4-2)29-25-21-18-19-22-26-30-33(35)36/h32H,3-31H2,1-2H3,(H,35,36)
SMILES:
CCCCCCCCCCCCCCCC(=O)OC(CCCCCCCC)CCCCCCCCC(=O)O
Molecular Formula:
C34H66O4
Molecular Weight:
538.9
10-PAHSA
CAS No.: 1636134-73-0
Reference Standards
VCID: VC0162598
Molecular Formula: C34H66O4
Molecular Weight: 538.9
| CAS No. | 1636134-73-0 |
|---|---|
| Product Name | 10-PAHSA |
| Molecular Formula | C34H66O4 |
| Molecular Weight | 538.9 |
| IUPAC Name | 10-hexadecanoyloxyoctadecanoic acid |
| Standard InChI | InChI=1S/C34H66O4/c1-3-5-7-9-11-12-13-14-15-16-17-23-27-31-34(37)38-32(28-24-20-10-8-6-4-2)29-25-21-18-19-22-26-30-33(35)36/h32H,3-31H2,1-2H3,(H,35,36) |
| Standard InChIKey | UVHRDGWHIDFWID-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)OC(CCCCCCCC)CCCCCCCCC(=O)O |
| Description | 10-PAHSA is a newly identified endogenous lipid that belongs to a collection of branched fatty acid esters of hydroxy fatty acids (FAHFAs). It is a FAHFA in which palmitic acid (Item No. 10006627) is esterified to 10-hydroxy stearic acid. Among the FAHFA family members, PAHSAs are the most abundant in the adipose tissue of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 10-PAHSA may be a bioactive lipid with roles in metabolic syndrome and inflammation. |
| Synonyms | 10-[(1-oxohexadecyl)oxy]-octadecanoic acid |
| Reference | 1.Yore, M.M.,Syed, I.,Moraes-Vieira, P.M., et al. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell. 159(2), 318-332 (2014). |
| PubChem Compound | 86290198 |
| Last Modified | Nov 11 2021 |
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